2-[2-(2-chlorophenyl)-4-phenyl-1,3-thiazol-5-yl]-N-cyclohexylacetamide

• IUPAC Name: 2-[2-(2-chlorophenyl)-4-phenyl-1,3-thiazol-5-yl]-N-cyclohexylacetamide
• InChI: InChI=1S/C23H23ClN2OS/c24-19-14-8-7-13-18(19)23-26-22(16-9-3-1-4-10-16)20(28-23)15-21(27)25-17-11-5-2-6-12-17/h1,3-4,7-10,13-14,17H,2,5-6,11-12,15H2,(H,25,27)
• InChI Key: ZIJIJMKLJAGWGA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CC2=C(N=C(S2)C3=CC=CC=C3Cl)C4=CC=CC=C4
• Molecular Formula: C23H23ClN2OS
• Molecular Weight: 411.0 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a thiazole ring (a type of heterocyclic compound), a phenyl group (a type of aromatic hydrocarbon), and an acetamide group (a type of amide). These functional groups could potentially confer various chemical properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole ring, phenyl groups, and acetamide group would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the thiazole ring might participate in reactions with electrophiles or nucleophiles, and the acetamide group could be involved in reactions with acids or bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility could be affected by the polar acetamide group, while its melting and boiling points would be influenced by the size and shape of the molecule.

Scientific Research Applications

Neuroprotective Effects

Thiazoles have been studied for their neuroprotective properties. Researchers could investigate whether this compound protects neurons from damage caused by oxidative stress, excitotoxicity, or inflammation. Animal models of neurodegenerative diseases could provide relevant insights.

While existing literature provides a foundation, further research is needed to fully understand the unique applications of 2-[2-(2-chlorophenyl)-4-phenyl-1,3-thiazol-5-yl]-N-cyclohexylacetamide . .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, it might interact with specific proteins or other molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

The future research directions for this compound would likely depend on its intended applications. For example, if it shows promise as a drug, future studies might focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.